Cas no 6278-69-9 (Benzothiazole,2-(dichloromethyl)-)

• Product Name: Benzothiazole,2-(dichloromethyl)-
• CAS No: 6278-69-9
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• CID: 522180
• PubChem ID: 234470
• Update Time: 2025-04-19

Benzothiazole,2-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(dichloromethyl)-
• 2-(dichloromethyl)-1,3-benzothiazole
• Benzothiazole, 2-(dichloromethyl)- (8CI,9CI)
• 2-benzothiazolyldichloromethane
• 2-Dichlormethyl-benzothiazol
• 2-dichloromethylbenzothiazole
• Benzothiazole,2-(dichloromethyl)

• Inchi： 1S/C8H5Cl2NS/c9-7(10)8-11-5-3-1-2-4-6(5)12-8/h1-4,7H
• InChI Key： IEHOAJPYPWLJIC-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C=CC=CC=2S1)Cl

Computed Properties

• Exact Mass: 216.95200
• Monoisotopic Mass: 216.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.77250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles